Cas no 2639406-54-3 (tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate)

Tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate is a specialized carbamate derivative featuring a 2,3-dihydroxypropyl and 4-methylcyclohexyl substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional hydroxyl groups, which enhance reactivity in selective derivatization or crosslinking applications. The tert-butyl carbamate moiety provides stability under various conditions, while the methylcyclohexyl group contributes to steric and solubility properties. Its structure makes it a potential intermediate for pharmaceuticals, agrochemicals, or polymer synthesis, where controlled functionalization is required. The compound’s balanced hydrophilicity and lipophilicity may also facilitate its use in formulations requiring tailored solubility profiles.
tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate structure
2639406-54-3 structure
Product Name:tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate
CAS No:2639406-54-3
MF:C16H31NO4
MW:301.421645402908
CID:5640852
PubChem ID:165901811
Update Time:2025-06-23

tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2,3-dihydroxypropyl)-N-[(4-methylcyclohexyl)methyl]carbamate
    • EN300-28229376
    • 2639406-54-3
    • tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate
    • Inchi: 1S/C16H31NO4/c1-12-5-7-13(8-6-12)9-17(10-14(19)11-18)15(20)21-16(2,3)4/h12-14,18-19H,5-11H2,1-4H3
    • InChI Key: QOLRTWZPRKZASX-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(CC(CO)O)CC1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 301.22530847g/mol
  • Monoisotopic Mass: 301.22530847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70Ų

tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate Pricemore >>

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Additional information on tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate

tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate, identified by the CAS number 2639406-54-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group with a methylcarbamate moiety, further substituted by a 2,3-dihydroxypropyl group and a 4-methylcyclohexyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the versatility of this compound in diverse fields. For instance, its ability to act as a precursor in the synthesis of advanced materials has been explored in nanotechnology. Researchers have demonstrated that the hydroxyl groups present in the 2,3-dihydroxypropyl segment can facilitate the formation of hydrogen bonds, which are crucial for self-assembling structures. This property has been leveraged to develop novel materials with enhanced mechanical and thermal stability.

In the pharmaceutical industry, the compound has shown promise as an intermediate in drug design. The methylcarbamate group is known for its bioactivity, and its substitution with hydroxyl and cyclohexane moieties can modulate pharmacokinetic properties such as solubility and bioavailability. Recent findings suggest that derivatives of this compound may exhibit potential in treating neurological disorders due to their ability to interact with specific receptor sites.

The synthesis of tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate involves a multi-step process that typically begins with the preparation of intermediates such as tert-butyl alcohol and cyclohexane derivatives. The reaction conditions are carefully optimized to ensure high yield and purity, often employing catalytic agents or phase-transfer techniques to enhance efficiency. Advanced spectroscopic methods, including NMR and IR spectroscopy, are employed to confirm the structure and purity of the final product.

Environmental considerations have also come into play with this compound. Research indicates that its degradation pathways under various environmental conditions are influenced by its functional groups. For example, the hydroxyl groups may promote microbial degradation, while the tert-butyl group could influence photodegradation rates. Understanding these processes is essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, tert-butyl N-(2,3-dihydroxypropyl)-N-(4-methylcyclohexyl)methylcarbamate stands out as a multifaceted compound with applications spanning materials science, pharmacology, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in both academic and industrial settings.

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